Cas no 138890-50-3 (Brinzolamide)

• Product Name: Brinzolamide
• CAS No: 138890-50-3
• MF: C₁₂H₂₁N₃O₅S₃
• MW: 383.5072
• CID: 902447
• Update Time: 2020-07-01

Brinzolamide Chemical and Physical Properties

Names and Identifiers

• brinzolamide
• Azopt
• AL 4862
• C12H21N3O5S3
• Birnzolamide
• (4R)-4-(ethylamino)-2-(3-methoxypropyl)-3,4-dihydro-2H-thieno[3,2-e][1,2]thiazine-6-sulfonamide 1,1-dioxide
• (+)-4-ETHYLAMINO-3,4-DIHYDRO-2-(METHOXY)PROPYL-2H-THIENO[3,2-E]-1,2-THIAZINE-6-SULFONAMIDE-1,1-DIOXIDE
• (R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno(3,2-e)-1,2-thiazine-6-sulfonamide 1,1-dioxide
• (R)-4-(Ethylamino)-3,4-dihydro-2-(3-methoxypropyl)-2H-thieno[3,2-e]-1,2-thiazine-6
• Brinzolamide

• Inchi： 1S/C12H21N3O5S3/c1-3-14-10-8-15(5-4-6-20-2)23(18,19)12-9(10)7-11(21-12)22(13,16)17/h7,10,14H,3-6,8H2,1-2H3,(H2,13,16,17)/t10-/m0/s1
• InChI Key： HCRKCZRJWPKOAR-JTQLQIEISA-N
• SMILES： S1(C2=C(C([H])=C(S(N([H])[H])(=O)=O)S2)[C@]([H])(C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])OC([H])([H])[H])N([H])C([H])([H])C([H])([H])[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 598
• Topological Polar Surface Area: 164